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Chemical Profile of 9,12-Octadecadienal

This table summarizes the basic identifying information for 9,12-Octadecadienal, which is crucial for

understanding its behavior [1] [2]:

Property Description

Chemical Formula C₁₈H₃₂O

Molecular Weight 264.4461 g/mol

CAS Registry Number 26537-70-2

IUPAC Name 9,12-Octadecadienal

Other Names Octadeca-9,12-dienal

Recommended Stabilization Strategies

Although direct studies on 9,12-Octadecadienal are scarce, its structure provides clues. The aldehyde group

and two double bonds make it susceptible to oxidation and polymerization. The following workflow outlines
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a logical approach to developing a stabilization strategy.

Start: Stabilize 9,12-Octadecadienal

Protect from Light
Use amber vials/store in dark

Control Temperature
Store at -20°C or lower

Prevent Oxidation
Use antioxidant/additive

Select Solvent
Choose based on solubility & stability

Outcome: Stable Standard Solution

Click to download full resolution via product page

Based on this workflow, here are the specific actions you can take:

Protect from Light: The compound is likely light-sensitive. Always use amber glass vials for

standard solutions and store them in the dark [3].
Control Temperature: Store standard solutions at low temperatures. -20°C is a recommended
starting point for long-term storage of sensitive organic compounds [3]. Avoid repeated freeze-thaw
cycles by storing in single-use aliquots.

Prevent Oxidation: The "dienal" structure is prone to oxidation and radical attack [4].
Consider adding a small amount (e.g., 0.1%) of a stable antioxidant like Butylated
Hydroxytoluene (BHT) to the solution [5].
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Purging the solution container with an inert gas (e.g., nitrogen or argon) before sealing can

displace oxygen and significantly improve stability.
Select Appropriate Solvent: Preparation begins with a compatible solvent. The solubility data for a

similar compound suggests ethanol is a suitable solvent, which is also common for standard
solutions [3].

Finding More Specific Information

To obtain more precise protocols, you may need to broaden your search:

Search for Analogues: Look for stabilization studies on compounds with similar functional groups,
such as other unsaturated aldehydes (e.g., 2,4-Alkadienals).

Consult Supplier COAs: If you purchase this compound from a chemical supplier, check the
Certificate of Analysis (COA) for specific storage conditions and stability data [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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